Cas no 169331-76-4 (Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI))

Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI) structure
169331-76-4 structure
Product Name:Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI)
CAS No:169331-76-4
MF:C28H14
MW:350.4107670784
CID:111174
PubChem ID:15257534
Update Time:2025-04-18

Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI) Chemical and Physical Properties

Names and Identifiers

    • Diindeno[4,3,2,1-cdef:1',2',3'-hi]chrysene(9CI)
    • 1',2',3'-HI]CHRYSENE
    • 1,2,3-hi]chryseneneat
    • DIINDENO[4,3,2,1-CDEF:1A'A inverted exclamation markA'A,2A'A inverted exclamation markA'A,3A'A inverted exclamation markA'A-HI]CHRYSENE
    • DIINDENO[4,3,2,1-CDEF:1',2',3'-HI]CHRYSENE
    • DTXSID40570570
    • 169331-76-4
    • octacyclo[15.10.1.02,6.03,16.04,13.05,10.021,28.022,27]octacosa-1,3(16),4(13),5(10),6,8,11,14,17,19,21(28),22,24,26-tetradecaene
    • DIINDENO[4,3,2,1-CDEF
    • Inchi: 1S/C28H14/c1-2-7-19-17(6-1)18-8-4-9-20-21-14-13-16-12-11-15-5-3-10-22-23(15)24(16)26(21)28(22)27(19)25(18)20/h1-14H
    • InChI Key: YHYWVAPNQFPKSC-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=C4C=CC5=CC=C(C6C=CC=C7C8C=CC=CC=8C=1C=67)C2=C5C=34

Computed Properties

  • Exact Mass: 350.11000
  • Monoisotopic Mass: 350.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 8.07240
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